7-(2-chlorobenzyl)-3-methyl-8-(3-methylpiperidin-1-yl)-1H-purine-2,6(3H,7H)-dione
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Description
7-(2-chlorobenzyl)-3-methyl-8-(3-methylpiperidin-1-yl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C19H22ClN5O2 and its molecular weight is 387.87. The purity is usually 95%.
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Scientific Research Applications
Psychotropic Activity : One study explored new derivatives of purine-2,6-dione for their potential as ligands for 5-HT1A, 5-HT2A, and 5-HT7 receptors, which are implicated in psychotropic activity. These compounds showed promise as agents with antidepressant and anxiolytic properties, highlighting their potential therapeutic use in mental health disorders (Chłoń-Rzepa et al., 2013).
Analgesic and Anti-inflammatory Properties : Another research investigated derivatives of 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl for their analgesic and anti-inflammatory effects. These compounds exhibited significant activity in this area, suggesting potential use as new classes of analgesic and anti-inflammatory agents (Zygmunt et al., 2015).
Cardiovascular Activity : Research on 8-alkylamino substituted derivatives of purine-2,6-diones revealed their potential in cardiovascular pharmacology. Some of these compounds demonstrated strong prophylactic antiarrhythmic activity and hypotensive effects, suggesting a role in treating cardiovascular disorders (Chłoń-Rzepa et al., 2004).
Molecular Interactions in Pharmaceuticals : A study on methylxanthines, which include structurally related purine-2,6-diones, investigated their interactions in pharmaceutically relevant polymorphs. This research provided insights into the molecular interactions important for drug design and development (Latosinska et al., 2014).
Synthesis of New Derivatives : Research into the synthesis of new derivatives of purine-2,6-diones, including those with antidepressant and anxiolytic-like activity, has been conducted. These studies contribute to the development of new pharmaceutical compounds with potential therapeutic applications (Zagórska et al., 2015).
Dipeptidyl Peptidase IV Inhibitors : Certain derivatives of purine-2,6-dione have been synthesized as inhibitors of dipeptidyl peptidase IV (DPP-IV), an enzyme relevant in diabetes treatment. These studies explore the potential of these compounds in managing blood sugar levels (Mo et al., 2015).
Properties
IUPAC Name |
7-[(2-chlorophenyl)methyl]-3-methyl-8-(3-methylpiperidin-1-yl)purine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22ClN5O2/c1-12-6-5-9-24(10-12)18-21-16-15(17(26)22-19(27)23(16)2)25(18)11-13-7-3-4-8-14(13)20/h3-4,7-8,12H,5-6,9-11H2,1-2H3,(H,22,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAVNBSGIIYOPDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)C2=NC3=C(N2CC4=CC=CC=C4Cl)C(=O)NC(=O)N3C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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